Cas no 40451-67-0 (Squamolone)

• Product name: Squamolone
• CAS No: 40451-67-0
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 333984
• PubChem ID: 326996

Squamolone Chemical and Physical Properties

Names and Identifiers

• Squamolone
• 1-Pyrrolidinecarboxamide,2-oxo-(9CI)
• 2-oxopyrrolidine-1-carboxamide
• 1-carbamoyl-2-pyrrolidinone
• 1-Carbamoyl-2-pyrrolidone
• 2-Oxo-1-pyrrolidinecarboxamide
• 2-oxo-pyrrolidine-1-carboxylic acid amide
• 2-oxopyrrolidinecarboxamide
• Bio-0328
• N-carbamoylpyrrolidone
• pyrrolidone urea
• 2-Oxo-1-pyrrolidinecarboxamide #
• AG-664/32145004
• 40451-67-0
• NSC-299939
• AKOS000669988
• HMS1683M07
• DTXSID70316140
• 2-Oxo-1-pyrrolidinecarboxamide, 9CI
• CHEBI:173482
• CHEMBL506960
• XYVMBSCIEDOIJQ-UHFFFAOYSA-N
• SCHEMBL1051735
• BAS 03439482
• l-Pyrrolid-2-one, N-carbamoyl-
• NSC299939
• DB-268755
• STL564923
• 1-Pyrrolidinecarboxamide, 2-oxo-

• Inchi： InChI=1S/C5H8N2O2/c6-5(9)7-3-1-2-4(7)8/h1-3H2,(H2,6,9)
• InChI Key： XYVMBSCIEDOIJQ-UHFFFAOYSA-N
• SMILES： NC(N1CCCC1=O)=O

Computed Properties

• Exact Mass: 128.05900
• Monoisotopic Mass: 128.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.1
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Density: 1.353
• Boiling Point: 250.7°C at 760 mmHg
• Flash Point: 105.4°C
• Refractive Index: 1.551
• PSA: 63.40000
• LogP: 0.32570

Squamolone Security Information

Squamolone Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidinecarboxamides

Additional information on Squamolone

Squamolone (CAS No. 40451-67-0): An Overview of a Unique Compound in Chemical and Pharmaceutical Research

Squamolone (CAS No. 40451-67-0) is a naturally occurring compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, derived from the marine sponge Clathria squamulosa, exhibits a unique chemical structure and a range of biological activities that make it a subject of ongoing scientific investigation. In this comprehensive overview, we will delve into the chemical properties, biological activities, and potential applications of Squamolone.

Chemical Structure and Properties

Squamolone is a sesquiterpene derivative characterized by its complex molecular structure. The compound features a tricyclic skeleton with multiple functional groups, including hydroxyl and carbonyl moieties. These structural elements contribute to its stability and reactivity, making it an interesting target for synthetic chemists and medicinal chemists alike. The molecular formula of Squamolone is C₁₅H₂₂O₄, with a molecular weight of approximately 266.33 g/mol.

The solubility of Squamolone is an important factor in its application. It is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO), but has limited solubility in water. This property influences its bioavailability and delivery methods in both research and potential therapeutic applications.

Biological Activities

Squamolone has been extensively studied for its diverse biological activities, which include anti-inflammatory, antimicrobial, and anticancer properties. Recent research has highlighted its potential as a lead compound for the development of novel therapeutic agents.

Anti-inflammatory Activity: Studies have shown that Squamolone exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This activity makes it a promising candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Antimicrobial Activity: The antimicrobial properties of Squamolone have been evaluated against a range of bacterial and fungal pathogens. Research indicates that it possesses broad-spectrum activity, effectively inhibiting the growth of both Gram-positive and Gram-negative bacteria, as well as certain fungal species. This property could be valuable in the development of new antimicrobial agents to combat drug-resistant infections.

Anticancer Activity: One of the most intriguing aspects of Squamolone is its potential as an anticancer agent. In vitro studies have demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are often dysregulated in cancer cells.

Potential Applications in Pharmaceutical Research

The unique biological activities of Squamolone have sparked interest in its potential applications in pharmaceutical research. Several ongoing studies are exploring its use in drug development for various therapeutic areas.

Inflammatory Diseases: Given its potent anti-inflammatory effects, Squamolone is being investigated as a potential treatment for chronic inflammatory conditions. Preclinical studies have shown promising results, with reduced inflammation and improved tissue repair observed in animal models.

Infectious Diseases: The broad-spectrum antimicrobial activity of Squamolone makes it a candidate for the development of new antibiotics to combat multidrug-resistant infections. Research is focused on optimizing its structure to enhance potency and reduce toxicity.

Cancer Therapy: The anticancer properties of Squamolone have led to its evaluation as a potential chemotherapeutic agent. Preclinical studies have demonstrated its efficacy in inducing apoptosis in cancer cells without significant toxicity to normal cells. Further research is needed to determine its safety and efficacy in clinical settings.

Conclusion

Squamolone (CAS No. 40451-67-0) is a multifaceted compound with a rich array of biological activities that make it an important subject of scientific inquiry. Its anti-inflammatory, antimicrobial, and anticancer properties position it as a promising lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into the mechanisms underlying these activities, paving the way for innovative applications in medicine and beyond.